N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide
Overview
Description
N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has been studied extensively for its potential applications in various fields. It has been found to possess anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral properties. In addition, it has been shown to inhibit the activity of certain enzymes and receptors, making it a promising candidate for drug discovery.
Mechanism of Action
The mechanism of action of N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide is not fully understood. However, it is believed to exert its effects by interacting with various cellular targets, including enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to interact with the adenosine A2A receptor, which is involved in the regulation of immune function.
Biochemical and Physiological Effects:
N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide has been shown to possess a variety of biochemical and physiological effects. It has been found to reduce inflammation, inhibit cancer cell growth, and inhibit bacterial and viral replication. In addition, it has been shown to modulate immune function and inhibit the activity of certain enzymes and receptors.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide in lab experiments is its versatility. It can be used in a variety of assays to study different cellular targets and pathways. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.
Future Directions
There are several future directions for research involving N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide. One area of interest is the development of more potent and selective derivatives of this compound. Another direction is the investigation of its potential applications in the treatment of various diseases, including cancer, inflammatory disorders, and infectious diseases. Finally, further studies are needed to elucidate its mechanism of action and to better understand its effects on cellular targets and pathways.
Synthesis Methods
The synthesis of N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide involves the reaction of 4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide with benzyl chloride in the presence of a base. The reaction proceeds under mild conditions and yields the desired product in good yields.
properties
IUPAC Name |
N-benzyl-4-methoxy-N-methyl-3-(5-methyl-1,2,4-oxadiazol-3-yl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4S/c1-13-19-18(20-25-13)16-11-15(9-10-17(16)24-3)26(22,23)21(2)12-14-7-5-4-6-8-14/h4-11H,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWALLZOBNSVVTF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2=C(C=CC(=C2)S(=O)(=O)N(C)CC3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-cyclooctylidene-2,6-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide](/img/structure/B7687127.png)
![2-ethoxy-N-(6-methoxy-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide](/img/structure/B7687136.png)
![1-(4-fluorobenzoyl)-N-[4-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide](/img/structure/B7687197.png)
